Cas no 685503-40-6 (1,3-Benzenediol, 5-[(phenylamino)methyl]- (9CI))

• Product Name: 1,3-Benzenediol, 5-[(phenylamino)methyl]- (9CI)
• CAS No: 685503-40-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1017006
• Update Time: 2024-03-05

1,3-Benzenediol, 5-[(phenylamino)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[(phenylamino)methyl]- (9CI)
• 5-(anilinomethyl)benzene-1,3-diol

• Inchi： 1S/C13H13NO2/c15-12-6-10(7-13(16)8-12)9-14-11-4-2-1-3-5-11/h1-8,14-16H,9H2
• InChI Key： SFBQYLNYQOFCTO-UHFFFAOYSA-N
• SMILES： C1(O)=CC(CNC2=CC=CC=C2)=CC(O)=C1

Computed Properties

• Exact Mass: 215.095
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2